Cas no 91179-90-7 (1-Propanol, 3-(heptyloxy)-)
1-Propanol, 3-(heptyloxy)- structure
Product Name:1-Propanol, 3-(heptyloxy)-
CAS No:91179-90-7
MF:C10H22O2
MW:174.280483722687
CID:787999
PubChem ID:13626387
Update Time:2025-04-19
1-Propanol, 3-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-(heptyloxy)-
- 3-heptoxypropan-1-ol
- DTXSID50545315
- 3-(HEPTYLOXY)PROPAN-1-OL
- 91179-90-7
- AKOS012355454
- SCHEMBL1095721
- A1-49327
-
- Inchi: 1S/C10H22O2/c1-2-3-4-5-6-9-12-10-7-8-11/h11H,2-10H2,1H3
- InChI Key: RKCINAWJRONKGH-UHFFFAOYSA-N
- SMILES: O(CCCO)CCCCCCC
Computed Properties
- Exact Mass: 174.161979940g/mol
- Monoisotopic Mass: 174.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 74.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5Ų
1-Propanol, 3-(heptyloxy)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
91179-90-7 (1-Propanol, 3-(heptyloxy)-) Related Products
- 2456-28-2(Di-n-decyl ether)
- 4113-12-6(Dihexadecyl ether)
- 10215-33-5(3-Butoxypropan-1-ol)
- 5412-98-6(Tetradecyl ether)
- 17952-11-3(Pentane, 1-ethoxy-)
- 112-58-3(n-Hexyl ether)
- 43146-97-0(Undecane,1-(undecyloxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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